1-Ethylsulfonyl-2-(1-phenylethylsulfanyl)-4,5-dihydroimidazole

• IUPAC Name: 1-ethylsulfonyl-2-(1-phenylethylsulfanyl)-4,5-dihydroimidazole
• InChI: InChI=1S/C13H18N2O2S2/c1-3-19(16,17)15-10-9-14-13(15)18-11(2)12-7-5-4-6-8-12/h4-8,11H,3,9-10H2,1-2H3
• InChI Key: LAJKSVBKHCRZLP-UHFFFAOYSA-N
• Canonical SMILES: CCS(=O)(=O)N1CCN=C1SC(C)C2=CC=CC=C2
• Molecular Formula: C13H18N2O2S2
• DSSTOX Substance ID: DTXSID501332584
• Molecular Weight: 298.4 g/mol
• Solubility: 41.4 [ug/mL] (The mean of the results at pH 7.4)
• CAS RN: 868216-93-7

Description

1-Ethylsulfonyl-2-(1-phenylethylsulfanyl)-4,5-dihydroimidazole is a chemical compound that belongs to the class of organic compounds known as imidazoles. Imidazoles are heterocyclic compounds that contain a five-membered ring consisting of three carbon atoms and two nitrogen atoms. The compound this compound is of particular interest to researchers due to its potential applications in scientific research.

Mechanism of Action

The mechanism of action of 1-Ethylsulfonyl-2-(1-phenylethylsulfanyl)-4,5-dihydroimidazole involves its interaction with the adenosine A2A receptor. When the compound binds to the receptor, it triggers a signaling cascade that ultimately leads to the release of dopamine in the brain. This can have a therapeutic effect in the treatment of neurological disorders such as Parkinson's disease, which is characterized by a deficiency in dopamine.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are primarily related to its ability to bind to the adenosine A2A receptor. This can lead to an increase in dopamine release in the brain, which can have a therapeutic effect in the treatment of neurological disorders such as Parkinson's disease. However, further research is needed to fully understand the biochemical and physiological effects of this compound.

Advantages and Limitations for Lab Experiments

One advantage of using 1-Ethylsulfonyl-2-(1-phenylethylsulfanyl)-4,5-dihydroimidazole in lab experiments is its potential therapeutic applications in the treatment of neurological disorders. However, one limitation of using this compound is its complex synthesis process, which can be time-consuming and costly.

Future Directions

There are several future directions for research involving 1-Ethylsulfonyl-2-(1-phenylethylsulfanyl)-4,5-dihydroimidazole. One potential direction is to further investigate its potential therapeutic applications in the treatment of neurological disorders such as Parkinson's disease. Another direction is to explore its interactions with other receptors and its potential applications in other areas of scientific research. Additionally, further research is needed to fully understand the biochemical and physiological effects of this compound.

Synthesis Methods

The synthesis of 1-Ethylsulfonyl-2-(1-phenylethylsulfanyl)-4,5-dihydroimidazole can be achieved through a multi-step process. The first step involves the reaction of 1-phenylethylamine with sulfur to form 1-phenylethylsulfanylamine. This is followed by the reaction of 1-phenylethylsulfanylamine with ethylsulfonyl chloride to form 1-Ethylsulfonyl-2-(1-phenylethylsulfanyl)imidazole. The final step involves the reduction of 1-Ethylsulfonyl-2-(1-phenylethylsulfanyl)imidazole to form this compound.

Scientific Research Applications

1-Ethylsulfonyl-2-(1-phenylethylsulfanyl)-4,5-dihydroimidazole has potential applications in scientific research due to its ability to act as a ligand for certain receptors. Ligands are molecules that bind to receptors and trigger a biological response. In particular, this compound has been shown to bind to the adenosine A2A receptor, which is involved in the regulation of dopamine release in the brain. This makes it a potential candidate for the treatment of neurological disorders such as Parkinson's disease.